Cas no 60696-24-4 (1-(hydroxymethyl)-3-octadecylurea)

• Product Name: 1-(hydroxymethyl)-3-octadecylurea
• CAS No: 60696-24-4
• MF: C₂₀H₄₂N₂O₂
• MW: 342.559686183929
• CID: 953357
• PubChem ID: 108998
• Update Time: 2025-04-19

1-(hydroxymethyl)-3-octadecylurea Chemical and Physical Properties

Names and Identifiers

• 1-(hydroxymethyl)-3-octadecylurea
• N-(Hydroxymethyl)-N'-octadecylurea
• N-Methylol-N'-stearylurea
• Urea, N-(hydroxymethyl)-N'-octadecyl-
• SCHEMBL11343988
• 60696-24-4
• DTXSID9069421
• EINECS 262-381-1
• DB-290890
• NS00020321
• AZJVWYOHZJOLDE-UHFFFAOYSA-N

• Inchi： 1S/C20H42N2O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-21-20(24)22-19-23/h23H,2-19H2,1H3,(H2,21,22,24)
• InChI Key： AZJVWYOHZJOLDE-UHFFFAOYSA-N
• SMILES： O=C(NCO)NCCCCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 342.32486
• Monoisotopic Mass: 342.324628587g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 18
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.6
• Topological Polar Surface Area: 61.4Ų

Experimental Properties

• PSA: 61.36